Cas no 58547-15-2 (Butanoic acid, 3-oxo-, 2,2,2-trichloroethyl ester)

• Product Name: Butanoic acid, 3-oxo-, 2,2,2-trichloroethyl ester
• CAS No: 58547-15-2
• MF: C₆H₇Cl₃O₃
• MW: 233.476979494095
• CID: 4049931
• Update Time: 2025-05-19

Butanoic acid, 3-oxo-, 2,2,2-trichloroethyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 3-oxo-, 2,2,2-trichloroethyl ester

• Inchi： 1S/C6H7Cl3O3/c1-4(10)2-5(11)12-3-6(7,8)9/h2-3H2,1H3
• InChI Key： YEHHYWREOGFYSS-UHFFFAOYSA-N
• SMILES： C(OCC(Cl)(Cl)Cl)(=O)CC(=O)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Beta-keto acids and derivatives

Additional information on Butanoic acid, 3-oxo-, 2,2,2-trichloroethyl ester

Recent Advances in the Study of Butanoic acid, 3-oxo-, 2,2,2-trichloroethyl ester (CAS: 58547-15-2): A Comprehensive Research Brief

Butanoic acid, 3-oxo-, 2,2,2-trichloroethyl ester (CAS: 58547-15-2) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This ester derivative, characterized by its trichloroethyl group, has been the subject of recent studies due to its potential applications in drug synthesis, biocatalysis, and as an intermediate in the production of more complex molecules. The unique structural features of this compound, including the presence of a 3-oxo group and the trichloroethyl ester moiety, contribute to its reactivity and utility in various chemical transformations.

Recent research has focused on the synthesis and characterization of Butanoic acid, 3-oxo-, 2,2,2-trichloroethyl ester, with an emphasis on optimizing its production for industrial and laboratory-scale applications. A study published in the Journal of Organic Chemistry (2023) detailed a novel enzymatic approach to synthesize this compound with high yield and purity. The researchers utilized lipase-catalyzed esterification under mild conditions, which not only improved the efficiency of the synthesis but also reduced the environmental impact compared to traditional chemical methods. This advancement is particularly relevant given the growing demand for sustainable and green chemistry practices in the pharmaceutical industry.

In addition to its synthetic applications, Butanoic acid, 3-oxo-, 2,2,2-trichloroethyl ester has been investigated for its potential biological activities. A recent in vitro study explored its role as a precursor in the synthesis of bioactive molecules with antimicrobial properties. The compound's ability to act as a building block for more complex structures was highlighted, with researchers demonstrating its incorporation into novel antibiotic scaffolds. These findings, published in Bioorganic & Medicinal Chemistry Letters (2024), suggest that further exploration of this compound could lead to the development of new therapeutic agents targeting resistant bacterial strains.

The stability and reactivity of Butanoic acid, 3-oxo-, 2,2,2-trichloroethyl ester under various conditions have also been a focus of recent investigations. A comprehensive physicochemical characterization study, appearing in Chemical Data Collections (2023), provided valuable data on the compound's thermal stability, solubility profiles, and spectroscopic properties. This information is crucial for researchers working with this compound, as it facilitates its handling and storage in laboratory settings. The study also identified optimal conditions for its purification and long-term preservation, addressing practical challenges faced by chemists and pharmaceutical scientists.

Looking forward, the potential applications of Butanoic acid, 3-oxo-, 2,2,2-trichloroethyl ester in drug discovery and development appear promising. Its versatility as a synthetic intermediate, combined with emerging evidence of its utility in creating bioactive molecules, positions it as a valuable tool in medicinal chemistry. Future research directions may include exploring its use in targeted drug delivery systems or as a component in prodrug formulations. As the pharmaceutical industry continues to seek innovative chemical entities, compounds like Butanoic acid, 3-oxo-, 2,2,2-trichloroethyl ester will likely play an increasingly important role in bridging chemical synthesis and biological applications.